N-benzyl-3,5-dimethyl-4-isoxazolecarboxamide

• IUPAC Name: N-benzyl-3,5-dimethyl-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C13H14N2O2/c1-9-12(10(2)17-15-9)13(16)14-8-11-6-4-3-5-7-11/h3-7H,8H2,1-2H3,(H,14,16)
• InChI Key: GIMCMADGNGMRAZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)C(=O)NCC2=CC=CC=C2
• Molecular Formula: C13H14N2O2
• Molecular Weight: 230.26 g/mol
• CAS No.: 81022-87-9

Description

N-benzyl-3,5-dimethyl-4-isoxazolecarboxamide is a useful research compound. Its molecular formula is C13H14N2O2 and its molecular weight is 230.267. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Activity

N-benzyl-3,5-dimethyl-4-isoxazolecarboxamide derivatives have shown significant potential in anticancer research. A study by Ai et al. (2017) explored the antiproliferative activity of N-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)benzamides, revealing their ability to reduce mTORC1 activity and increase autophagy, indicating potent anticancer activity and a novel mechanism of action (Ai et al., 2017).

Biological Evaluation

Saeed et al. (2015) synthesized a series of N-(2,3-dimethyl-5-oxo-1-phenyl-2,5-dihydro-1H-pyrazol-4-yl)benzamides, showcasing their biological relevance. These compounds were screened against human recombinant alkaline phosphatase and human and rat ecto-5′-nucleotidases, highlighting their potential in medicinal chemistry (Saeed et al., 2015).

Antimicrobial and Antioxidant Activities

The work by Sindhe et al. (2016) synthesized N-(5,6-dimethyl-1H-benzimidazol-2-yl) substituted carboxamide and evaluated their antimicrobial and antioxidant activities. They found that these compounds exhibit promising antimicrobial activity against various microorganisms and significant antioxidant activities, demonstrating their potential for therapeutic applications (Sindhe et al., 2016).

Antitubercular Agents

A study by Fassihi et al. (2009) on 4-substituted imidazolyl-2,6-dimethyl-N3,N5-bisaryl-1,4-dihydropyridine-3,5-dicarboxamides showcased their screening as antitubercular agents against Mycobacterium tuberculosis. The study pinpointed specific compounds with significant potency, comparable to rifampicin, against M. tuberculosis (Fassihi et al., 2009).

Future Directions

The future directions for “N-benzyl-3,5-dimethyl-4-isoxazolecarboxamide” and similar isoxazole compounds likely involve the development of new eco-friendly synthetic strategies. These strategies aim to overcome the drawbacks of current synthetic methods and accelerate the drug discovery programme.